Cas no 1890589-62-4 (4-(3-methoxy-4-methylphenyl)butan-1-amine)

• Product Name: 4-(3-methoxy-4-methylphenyl)butan-1-amine
• CAS No: 1890589-62-4
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5876917
• PubChem ID: 117284165
• Update Time: 2025-06-10

4-(3-methoxy-4-methylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxy-4-methylphenyl)butan-1-amine
• EN300-1790917
• 1890589-62-4

• Inchi： 1S/C12H19NO/c1-10-6-7-11(5-3-4-8-13)9-12(10)14-2/h6-7,9H,3-5,8,13H2,1-2H3
• InChI Key： RKAUIENDIQYSBU-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=CC(=C1)CCCCN

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(3-methoxy-4-methylphenyl)butan-1-amine

4-(3-Methoxy-4-Methylphenyl)Butan-1-Amine: A Comprehensive Overview

4-(3-Methoxy-4-Methylphenyl)Butan-1-Amine, identified by the CAS number 1890589-62-4, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a butanamine backbone with a substituted phenyl group. The presence of methoxy and methyl substituents on the aromatic ring imparts distinct chemical and biological properties, making it a valuable molecule for research and industrial applications.

The synthesis of 4-(3-Methoxy-4-Methylphenyl)Butan-1-Amine typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the carbon-nitrogen bond, which is pivotal to the molecule's structure.

In terms of pharmacological applications, 4-(3-Methoxy-4-Methylphenyl)Butan-1-Amine has shown promise as a lead compound in drug discovery. Its ability to modulate various biological targets, such as enzymes and receptors, has been extensively studied. Recent studies have highlighted its potential as an anti-inflammatory agent, with research indicating that it can inhibit key inflammatory pathways without significant adverse effects. Additionally, its role in neuroprotective therapies has been explored, particularly in models of neurodegenerative diseases.

The chemical stability and reactivity of 4-(3-Methoxy-4-Methylphenyl)Butan-1-Amine make it an attractive candidate for material science applications. For example, it has been used as a precursor in the synthesis of advanced polymers and coatings with enhanced mechanical properties. The substitution pattern on the aromatic ring allows for tailored interactions with other molecules, enabling the creation of materials with specific functionalities.

From an environmental perspective, understanding the fate and toxicity of 4-(3-Methoxy-4-Methylphenyl)Butan-1-Amine is crucial for its safe handling and disposal. Recent toxicological studies have focused on its potential ecotoxicity and bioaccumulation potential. These studies are essential for regulatory compliance and ensuring that industrial applications do not pose risks to ecosystems or human health.

In conclusion, 4-(3-Methoxy-4-Methylphenyl)Butan-1-Amine, CAS No. 1890589-62-4, stands out as a multifaceted compound with diverse applications across various industries. Its unique structure, combined with advancements in synthetic methods and biological research, positions it as a key molecule in both academic and industrial settings. Continued research into its properties and applications will undoubtedly unlock further potential for this intriguing compound.